Cas no 40805-79-6 (pyrimidine-5-carbonitrile)
pyrimidine-5-carbonitrile structure
Product Name:pyrimidine-5-carbonitrile
CAS No:40805-79-6
MF:C5H3N3
MW:105.097419977188
MDL:MFCD00235052
CID:55295
PubChem ID:10197646
Update Time:2025-09-17
pyrimidine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyanopyrimidine
- Pyrimidine-5-carbonitrile
- 5-Pyrimidinecarbonitrile
- 5-Cyano pyrimidine
- PubChem11102
- 5-cyanopyrimidine, AldrichCPR
- XVIAPHVAGFEFFN-UHFFFAOYSA-N
- WT1327
- SBB065694
- CL1906
- ABP001144
- PB29060
- HP23058
- SY012641
- U582
- ST1141056
- AB0019342
- A825298
- 805C796
- Z17419
- AMY066
- SCHEMBL151747
- AKOS005255397
- MFCD00235052
- DTXSID00436587
- AC-27427
- 40805-79-6
- 5-Cyanopyrimidine?
- FT-0649590
- J-524147
- PS-9302
- Z1201619938
- EN300-117374
- CS-M0923
- DB-001881
- pyrimidine-5-carbonitrile
-
- MDL： MFCD00235052
- Inchi： 1S/C5H3N3/c6-1-5-2-7-4-8-3-5/h2-4H
- InChI Key： XVIAPHVAGFEFFN-UHFFFAOYSA-N
- SMILES： N1C=NC=C(C#N)C=1
Computed Properties
- Exact Mass: 105.03300
- Monoisotopic Mass: 105.032697108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.6
- XLogP3: -0.1
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.226
- Boiling Point: 237.6℃ at 760 mmHg
- Flash Point: 237.641 °C at 760 mmHg
- Refractive Index: 1.541
- PSA: 49.57000
- LogP: 0.34828
pyrimidine-5-carbonitrile Security Information
- Signal Word：Danger
- Hazard Statement： H301;H311;H331
- Warning Statement： P261;P280;P301+P310;P311
- Hazard Category Code： 36
- Safety Instruction： 26-24/25
- Storage Condition：Room temperature
pyrimidine-5-carbonitrile Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
pyrimidine-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | CL1906-1/G |
5-CYANOPYRIMIDINE |
40805-79-6 | 97% | 1g |
$73 | 2023-09-15 | |
| AstaTech | CL1906-5/G |
5-CYANOPYRIMIDINE |
40805-79-6 | 97% | 5/G |
$270 | 2022-05-31 | |
| AstaTech | CL1906-10/G |
5-CYANOPYRIMIDINE |
40805-79-6 | 97% | 10/G |
$472 | 2022-05-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XA432-200mg |
pyrimidine-5-carbonitrile |
40805-79-6 | 97% | 200mg |
115.0CNY | 2021-08-05 | |
| Chemenu | CM107962-25g |
pyrimidine-5-carbonitrile |
40805-79-6 | 98% | 25g |
$393 | 2021-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY012641-0.25g |
5-Pyrimidinecarbonitrile |
40805-79-6 | ≥97% | 0.25g |
¥175.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY012641-1g |
5-Pyrimidinecarbonitrile |
40805-79-6 | ≥97% | 1g |
¥325.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY012641-5g |
5-Pyrimidinecarbonitrile |
40805-79-6 | ≥97% | 5g |
¥1587.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY012641-10g |
5-Pyrimidinecarbonitrile |
40805-79-6 | ≥97% | 10g |
¥2600.00 | 2025-04-14 | |
| Chemenu | CM107962-1g |
pyrimidine-5-carbonitrile |
40805-79-6 | 98% | 1g |
$*** | 2023-05-30 |
pyrimidine-5-carbonitrile Related Literature
-
Ji Seon Jang,Ha Lim Lee,Kyung Hyung Lee,Jun Yeob Lee J. Mater. Chem. C 2019 7 12695
-
Ahmed A. Nasser,Ibrahim H. Eissa,Mohamed R. Oun,Mohamed A. El-Zahabi,Mohammed S. Taghour,Amany Belal,Abdulrahman M. Saleh,Ahmed B. M. Mehany,Hendrik Luesch,Ahmad E. Mostafa,Wael M. Afifi,James R. Rocca,Hazem A. Mahdy Org. Biomol. Chem. 2020 18 7608
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Ibrahim A. Osman,Rezk R. Ayyad,Hazem A. Mahdy New J. Chem. 2022 46 11812
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4. Nucleophilic heterocyclic carbene promoted one pot multicomponent synthesis of new 6-(1H-indol-3-yl)-2-oxo-4-aryl-1,2,3,4 tetrahydropyrimidine-5-carbonitriles: an eco-compatible approach with PEG as a biodegradable mediumShahin Fatma,Divya Singh,Priya Mishra,Pravin K. Singh,Preyas Ankit,Mandavi Singh,J. Singh RSC Adv. 2013 3 22527
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Lamya H. Al-Wahaibi,Kushumita Chakraborty,Nora H. Al-Shaalan,Mohamed Yehya Annavi Syed Majeed,Olivier Blacque,Aamal A. Al-Mutairi,Ali A. El-Emam,M. Judith Percino,Subbiah Thamotharan RSC Adv. 2020 10 36806
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